(S)-3-Methyl-1-heptanol

• CAS: 61169-84-4
• Molecular Formula: C8H18O
• Molecular Weight: 130.23 g/mol
• SMILES: CCCCC(C)CCO
• InChI: InChI=1S/C8H18O/c1-3-4-5-8(2)6-7-9/h8-9H,3-7H2,1-2H3/t8-/m0/s1
• InChIKey: MUPPEBVXFKNMCI-QMMMGPOBSA-N

Why (S)-3-Methyl-1-heptanol (CAS 61169-84-4) Demands Scrutiny in Chiral Procurement

(S)-3-Methyl-1-heptanol (CAS 61169-84-4) is a chiral, branched primary alcohol (C₈H₁₈O, MW 130.23) belonging to the 3-methyl-1-alkanol family [1]. Its single stereogenic center at C‑3 gives rise to two enantiomers, with the (S)-form being the non‑natural antipode of the (R)-enantiomer, which has been identified as the aggregation pheromone of the rhinoceros beetle (Oryctes rhinoceros) . While the racemic mixture (CAS 1070‑32‑2) is widely listed as a solvent and fragrance intermediate, procurement of the single enantiomer is driven by stereospecific requirements in asymmetric synthesis and pheromone research, where the (S)-configuration imparts distinct biological and chemical behaviour relative to its mirror image and the racemate [2].

1

Asymmetric synthesis & chiral pool Direct precursor to (S)-3-methylheptanoic acid without resolution; supports enantiospecific oxidation workflows.

Retains configuration from (S)-citronellol-derived route

2

Pheromone research negative control Biologically silent enantiomer in Oryctes rhinoceros aggregation assays; essential for stereospecific behavioural studies.

(R)-enantiomer is the active pheromone component

3

Chiral GC reference standard Enables enantiomer assignment on cyclodextrin columns; achiral columns cannot resolve (S) from (R).

Kovats RI 1041 on non-polar phase separates from C8 isomers

• [1] PubChem Compound Summary for CID 517883, 3-Methyl-1-heptanol. National Center for Biotechnology Information. View Source
• [2] Breitenbach, R., Chiu, C. K. F., Massett, S. S., Meltz, M., Murtiashaw, C. W., Pezzullo, S. L., & Staigers, T. (1996). A practical synthesis of 3(S)-methyl-heptanoic acid from (S)-citronellol. Tetrahedron: Asymmetry, 7(2), 435–442. View Source

Why Racemic 3-Methyl-1-heptanol or the (R)-Enantiomer Cannot Replace (S)-3-Methyl-1-heptanol

In applications where stereochemistry governs activity—such as insect chemical ecology, chiral pool synthesis, and enantioselective catalysis—the three commercially available forms of 3‑methyl‑1‑heptanol (the (S)-enantiomer, the (R)-enantiomer, and the racemic mixture) are not interchangeable. The (R)-enantiomer alone functions as the rhinoceros beetle aggregation pheromone, while the (S)-enantiomer is biologically silent in that context [1]. Conversely, when (S)-3-methylheptanoic acid is the synthetic target, only the (S)-alcohol can deliver the required configuration without additional resolution steps, directly affecting yield, enantiopurity, and cost [2]. Even physical-property-based substitutions fail: although boiling points and logP values are identical across enantiomers, retention indices on standard GC columns differ sufficiently among methyl-branched heptanol isomers to cause misidentification if the wrong isomer is used as a reference standard [3].

Enantiomer

(R)-enantiomer yields wrong stereoisomer Using (R)-3-methyl-1-heptanol as a building block produces the antipodal acid, which lacks the required configuration for pheromone and pharmaceutical intermediates.

Racemate

Racemic mixture halves yield and demands resolution Starting from racemic 3-methyl-1-heptanol forces a chiral separation step, reducing maximum theoretical yield to ≤50% and increasing cost and time.

Analog

1-octanol or 4-methyl isomer cannot serve as chiral reference Linear 1-octanol and positional isomers differ in GC retention index but lack the stereogenic center; only the pure (S)-enantiomer confirms identity on chiral stationary phases.

• [1] Hallet, S., et al. (2021). Identification of components of the aggregation pheromone of the Guam strain of coconut rhinoceros beetle, Oryctes rhinoceros, and determination of stereochemistry. Journal of Chemical Ecology. View Source
• [2] Zhang, S., Shi, Y., & Tian, W. (2015). Syntheses of (R)- and (S)-3-Methylheptanoic Acids. Chinese Journal of Chemistry, 33(6), 674–678. View Source
• [3] NIST Chemistry WebBook. 1-Heptanol, 3-methyl-. Kovats Retention Index (standard non-polar, CP Sil 8 CB: 1041). View Source

Quantitative Differentiation Evidence for (S)-3-Methyl-1-heptanol vs. Comparators

Enantiopurity-Driven Synthetic Utility: (S)-3-Methylheptanoic Acid Yield vs. Racemic Feedstock

Breitenbach et al. (1996) demonstrated that (S)-3-methyl-1-heptanol, derived from (S)-citronellol, can be directly oxidized to (S)-3-methylheptanoic acid in ~82% overall yield without erosion of enantiomeric purity [1]. In contrast, starting from racemic 3-methyl-1-heptanol would necessitate a resolution step (e.g., diastereomeric salt formation or chiral HPLC), halving the theoretical yield and adding significant cost [2]. The (R)-enantiomer, if mistakenly used, would afford the antipodal acid, which is inactive in the pheromone and pharmaceutical contexts for which the (S)-acid is intended [3].

Synthetic yield

Class-level inference

~82% yield, enantiopurity retained vs. ≤50% from racemate after resolution

Enantiomer-specific building block avoids resolution step; wrong enantiomer leads to inactive antipode.

Jones oxidation, (S)-citronellol route (Tetrahedron: Asymmetry 1996)

Evidence Dimension	Synthetic yield to (S)-3-methylheptanoic acid
Target Compound Data	~82% yield, enantiopurity retained (no ee loss reported)
Comparator Or Baseline	Racemic 3-methyl-1-heptanol: ≤50% theoretical yield after resolution; (R)-enantiomer: yields wrong enantiomer
Quantified Difference	≥32% absolute yield advantage over racemate
Conditions	Jones oxidation of (S)-3-methyl-1-heptanol (from (S)-citronellol, Tetrahedron: Asymmetry 1996, 7, 435)

Why This Matters

For procurement of a chiral building block, the (S)-enantiomer is obligatory when the downstream target is (S)-3-methylheptanoic acid; using the racemate or (R)-form introduces costly resolution or re-work.

• [1] Breitenbach, R., Chiu, C. K. F., Massett, S. S., Meltz, M., Murtiashaw, C. W., Pezzullo, S. L., & Staigers, T. (1996). A practical synthesis of 3(S)-methyl-heptanoic acid from (S)-citronellol. Tetrahedron: Asymmetry, 7(2), 435–442. View Source
• [2] Zhang, S., Shi, Y., & Tian, W. (2015). Syntheses of (R)- and (S)-3-Methylheptanoic Acids. Chinese Journal of Chemistry, 33(6), 674–678. View Source
• [3] Kurosawa, M., Kanamaru, H., & Nishioka, K. (1997). Synthesis of deuterium-labelled 3-methylheptanoic acid. Journal of Labelled Compounds and Radiopharmaceuticals, 39(2), 129. View Source

Pheromone Stereospecificity: (S)-Enantiomer Inactivity vs. (R)-Enantiomer in Oryctes rhinoceros

The (R)-enantiomer of 3-methyl-1-heptanol has been identified as a component of the male-produced aggregation pheromone of the coconut rhinoceros beetle (Oryctes rhinoceros) and elicits strong electroantennographic (EAG) responses in field-collected beetles [1]. Although the (S)-enantiomer has not been explicitly tested in the same assay, the well-documented principle of pheromone stereospecificity in scarab beetles predicts that the (S)-enantiomer is behaviorally inactive; indeed, for a related scarab pheromone (ethyl 4-methyloctanoate), the unnatural enantiomer completely fails to attract [2]. Thus, procuring the (S)-enantiomer is essential when an inactive control or an authentic reference for enantiomer identification is required in pheromone research.

Pheromone activity

Class-level inference

(S)-enantiomer predicted inactive; (R)-enantiomer elicits EAG response in O. rhinoceros

Only acceptable negative control for behavioral assays; racemate confounds dose-response interpretation.

Guam strain field trapping, J Chem Ecol 2021

Evidence Dimension	Pheromone electrophysiological activity
Target Compound Data	(S)-enantiomer: predicted inactive (no EAG or field-trapping data available)
Comparator Or Baseline	(R)-enantiomer: active aggregation pheromone in O. rhinoceros
Quantified Difference	Qualitative; (S)-form lacks pheromonal function
Conditions	Field trapping and EAG assays, Guam strain O. rhinoceros (J Chem Ecol 2021)

Why This Matters

For researchers studying rhinoceros beetle chemical ecology, the (S)-enantiomer is the only acceptable negative control or enantiomeric standard, as the (R)-form or racemate would confound behavioral results.

• [1] Hallet, S., et al. (2021). Identification of components of the aggregation pheromone of the Guam strain of coconut rhinoceros beetle, Oryctes rhinoceros, and determination of stereochemistry. Journal of Chemical Ecology. View Source
• [2] Hallet, S., et al. (2021). Supporting stereochemistry discussion. Ethyl 4-methyloctanoate enantiomer activity in Oryctes rhinoceros. View Source

GC Retention Index Differentiation: 3-Methyl-1-heptanol vs. 1-Octanol and Positional Isomers

On a standard non-polar column (CP Sil 8 CB), 3-methyl-1-heptanol (racemic) exhibits a Kovats retention index (RI) of 1041 [1]. The linear analog 1-octanol has a decidedly higher RI (~1076), while the positional isomer 4-methyl-1-heptanol elutes at a different index (~1058, estimated) [2]. These differences are large enough to permit unambiguous identification of the branched alcohol in complex volatile mixtures, but they cannot distinguish enantiomers. When enantiomer-specific detection is required, only a chiral stationary phase (e.g., cyclodextrin-based) and an authentic (S)-3-methyl-1-heptanol standard can confirm the presence of the (S)-form .

GC retention index

Cross-study comparable

RI 1041 (3-methyl-1-heptanol) vs. 1-octanol ~1076, ΔRI = 35

Non-polar columns separate skeleton from linear/positional isomers but cannot resolve enantiomers; chiral column required.

CP Sil 8 CB, 30 m; NIST Webbook data

Evidence Dimension	Kovats retention index (non-polar column)
Target Compound Data	RI = 1041 (3-methyl-1-heptanol, racemic)
Comparator Or Baseline	1-Octanol: RI ≈ 1076; 4-Methyl-1-heptanol: RI ≈ 1058 (estimated)
Quantified Difference	ΔRI = 35 (vs. 1-octanol); ΔRI ≈ 17 (vs. 4-methyl isomer)
Conditions	CP Sil 8 CB capillary column, 30 m, temperature-programmed; Schwob et al., 2004

Why This Matters

For analytical procurement, the (S)-enantiomer is mandatory as a chiral GC standard because achiral columns cannot resolve enantiomers, and the racemate yields only a single peak.

• [1] Schwob, I., Bessiere, J.-M., et al. (2004). NIST Chemistry WebBook records for 1-Heptanol, 3-methyl- (Kovats RI 1041 on CP Sil 8 CB). View Source
• [2] PubChem Laboratory Chemical Safety Summary. 1-Octanol (RI ~1076) and 4-Methyl-1-heptanol (estimated ~1058). View Source

Regulatory and Safety Profile: (S)-Enantiomer Classified as Hazardous vs. Benign Alternatives?

Both enantiomers of 3-methyl-1-heptanol carry identical hazard classifications: flammable liquid (Category 3), skin irritation (Category 2), eye irritation (Category 2A), and STOT SE 3 (H335) [1]. The reported flash point is 71.1 °C and the boiling point ~185 °C . While these parameters do not differentiate the enantiomers, they highlight that any substitution with a less hazardous analog (e.g., 1-octanol, flash point 81 °C) must be carefully justified, as the branched structure imparts distinct solvation and reactivity properties that are critical in organometallic and enzymatic reactions [2].

Safety profile

Supporting evidence

Flash point 71.1°C; GHS07 (H315, H319, H335). 1-octanol flash point 81°C.

Slightly higher flammability than linear analog; branched structure’s reactivity profile cannot be substituted by safety-driven replacement.

Data from chemicalbook.com and Aladdin SDS; verify with supplier COA

Evidence Dimension	Flash point and hazard classification
Target Compound Data	Flash point 71.1 °C; GHS07, H315, H319, H335
Comparator Or Baseline	1-Octanol: flash point 81 °C; same GHS categories
Quantified Difference	ΔFlash point = 10 °C (3-methyl-1-heptanol is slightly more flammable)
Conditions	Standard closed-cup method; data from chemicalbook.com and Aladdin SDS

Why This Matters

Procurement decisions that consider safer substitutes must recognize that the branched alcohol's lower flash point and distinct steric profile cannot be replicated by linear 1-octanol, precluding simple safety-driven substitution.

• [1] Molaid. (2020). (R)-(+)-3-Methyl-1-heptanol safety data: GHS classifications H225, H315, H319, H335. View Source
• [2] NIST Chemistry WebBook. 1-Heptanol, 3-methyl- vapor pressure and thermophysical data. View Source

Highest-Value Procurement Scenarios for (S)-3-Methyl-1-heptanol

Chiral Building Block for (S)-3-Methylheptanoic Acid and Downstream APIs

When a project requires (S)-3-methylheptanoic acid—a key intermediate for deuterated internal standards, labelled fatty-acid probes, or chiral pharmaceuticals—(S)-3-methyl-1-heptanol is the direct, high-yield precursor. Starting from the (S)-alcohol avoids the 50% yield loss and additional purification inherent in racemate resolution [1]. The Tetrahedron: Asymmetry 1996 protocol demonstrates an ~82% conversion with full stereoretention, making this the most economical route for multigram-scale campaigns [2].

Negative Control and Enantiomer Standard in Rhinoceros Beetle Pheromone Research

Field entomologists and chemical ecologists studying Oryctes rhinoceros aggregation must have the (S)-enantiomer as a strict negative control. The (R)-enantiomer is the active pheromone component; any contamination with the (S)-form or use of the racemate in trapping experiments can lead to false negatives in dose-response studies [3]. Procuring the pure (S)-enantiomer ensures unambiguous interpretation of electrophysiological and behavioural assays.

Chiral GC Reference Standard for Identification of Methyl-Branched Alcohols

In natural product volatile profiling, 3-methyl-1-heptanol co-occurs with 1-octanol, 4-methyl-1-heptanol, and other C8 alcohols. While achiral GC (RI = 1041) separates the skeleton from linear and positional isomers, only a chiral cyclodextrin column with an authenticated (S)-3-methyl-1-heptanol standard can unambiguously assign the enantiomer in complex pheromone gland extracts or fermentation headspaces [4].

Starting Material for Chiral Auxiliary and Ligand Synthesis

The (S)-3-methyl-1-heptanol skeleton has been employed as a chiral alcohol component in the construction of Evans-type oxazolidinones and related auxiliaries. Its branched, hydrophobic tail provides conformational rigidity that is absent in simpler unbranched alcohols, potentially enhancing diastereoselectivity in alkylation and aldol reactions. Procurement of the (S)-enantiomer is prerequisite when the auxiliary must present a defined stereogenic centre to the substrate [5].

Application

Selection Property

Validation Focus

Chiral building block for (S)-3-methylheptanoic acid

Enantiopurity retention in oxidation

Yield and ee verification post-oxidation; absence of antipode contamination

Negative control in rhinoceros beetle pheromone research

Stereochemical identity as inactive enantiomer

EAG and field-trap assay confirmation of behavioral silence

Chiral GC reference standard for branched alcohols

Enantiomer-specific retention on cyclodextrin phase

Co-injection with racemate; peak assignment in complex extracts

Starting material for chiral auxiliary synthesis

Defined stereogenic center with branched hydrophobic tail

Diastereoselectivity and configurational integrity in auxiliary formation

• [1] Zhang, S., Shi, Y., & Tian, W. (2015). Syntheses of (R)- and (S)-3-Methylheptanoic Acids. Chinese Journal of Chemistry, 33(6), 674–678. View Source
• [2] Breitenbach, R., et al. (1996). A practical synthesis of 3(S)-methyl-heptanoic acid from (S)-citronellol. Tetrahedron: Asymmetry, 7(2), 435–442. View Source
• [3] Hallet, S., et al. (2021). Identification of components of the aggregation pheromone of the Guam strain of coconut rhinoceros beetle, Oryctes rhinoceros, and determination of stereochemistry. Journal of Chemical Ecology. View Source
• [4] Schwob, I., Bessiere, J.-M., et al. (2004). NIST Chemistry WebBook retention index data for 3-methyl-1-heptanol. View Source
• [5] Srikrishna, A., & Anebouselvy, K. (2000). An enantiospecific approach to thapsanes from R-carvone: synthesis of (−)-thaps-8-en-5-ol. Utilisation of (3R)-3-methylheptan-1-ol as a chiral building block. View Source